Cas no 29838-70-8 (Glucopyranose,2-deoxy-2-(3-ethyl-3-nitrosoureido)-, D- (8CI))

29838-70-8 structure
Product name:Glucopyranose,2-deoxy-2-(3-ethyl-3-nitrosoureido)-, D- (8CI)
Glucopyranose,2-deoxy-2-(3-ethyl-3-nitrosoureido)-, D- (8CI) Chemical and Physical Properties
Names and Identifiers
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- Glucopyranose,2-deoxy-2-(3-ethyl-3-nitrosoureido)-, D- (8CI)
- 1-ethyl-1-nitroso-3-[2,4,5-trihydroxy-6-(hydroxymethyl)oxan-3-yl]urea
- 2-deoxy-2-{[ethyl(nitroso)carbamoyl]amino}hexopyranose
- AC1L6W9Z
- NSC174793
- 29838-70-8
- DTXSID90306260
- NSC-174793
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- Inchi: InChI=1S/C9H17N3O7/c1-2-12(11-18)9(17)10-5-7(15)6(14)4(3-13)19-8(5)16/h4-8,13-16H,2-3H2,1H3,(H,10,17)
- InChI Key: IXFMPDXUKARPQP-UHFFFAOYSA-N
- SMILES: CCN(C(NC1C(O)OC(CO)C(O)C1O)=O)N=O
Computed Properties
- Exact Mass: 279.10671
- Monoisotopic Mass: 279.107
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.1
- Topological Polar Surface Area: 152Ų
Experimental Properties
- Density: 1.76
- Refractive Index: 1.65
- PSA: 151.92
- LogP: -2.10990
Glucopyranose,2-deoxy-2-(3-ethyl-3-nitrosoureido)-, D- (8CI) Related Literature
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Alexandra M. J. Rost,Andrea Scherbaum,Wolfgang A. Herrmann New J. Chem., 2006,30, 1599-1605
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2. Beyond the ridge pattern: multi-informative analysis of latent fingermarks by MALDImass spectrometryS. Francese,R. Bradshaw,L. S. Ferguson,R. Wolstenholme,M. R. Clench,S. Bleay Analyst, 2013,138, 4215-4228
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3. Boronic acid liposomes for cellular delivery and content release driven by carbohydrate binding†‡Xiaoyu Zhang,Daiane S. Alves,Jinchao Lou,Shelby D. Hill,Francisco N. Barrera,Michael D. Best Chem. Commun., 2018,54, 6169-6172
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Robin T. Macaluso,Benjamin K. Greve Dalton Trans., 2012,41, 14225-14235
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